Cas no 95561-65-2 (4-Pentenoic acid, 2-(triphenylphosphoranylidene)-, methyl ester)

• Product Name: 4-Pentenoic acid, 2-(triphenylphosphoranylidene)-, methyl ester
• CAS No: 95561-65-2
• MF: C₂₄H₂₃O₂P
• MW: 374.411987543106
• CID: 751769
• PubChem ID: 11057837
• Update Time: 2025-04-19

4-Pentenoic acid, 2-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-(triphenylphosphoranylidene)-, methyl ester
• methyl 2-(triphenyl-λ⁵-phosphanylidene)pent-4-enoate
• SCHEMBL13719255
• DTXSID50453643
• 95561-65-2

• Inchi： 1S/C24H23O2P/c1-3-13-23(24(25)26-2)27(20-14-7-4-8-15-20,21-16-9-5-10-17-21)22-18-11-6-12-19-22/h3-12,14-19H,1,13H2,2H3
• InChI Key： NVUPEEZBGKIKFO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OC)CC=C

Computed Properties

• Exact Mass: 374.14356697g/mol
• Monoisotopic Mass: 374.14356697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų